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Introduction
Di-o-cresyl phosphate (DOCP) is an organophosphate ester, a diester metabolite of the

neurotoxic compound tri-o-cresyl phosphate (TOCP). Organophosphate esters are a class of

compounds widely used as flame retardants, plasticizers, and additives in industrial and

consumer products.[1] The environmental presence of these compounds is of increasing

concern due to their potential for persistence, bioaccumulation, and toxicity. The ortho-isomers

of cresyl phosphates, in particular, are known for their neurotoxic effects, specifically

organophosphate-induced delayed neuropathy (OPIDN).[2] Understanding the environmental

fate and transport of DOCP is crucial for assessing its ecological risks and potential for human

exposure.

This technical guide provides a comprehensive overview of the current knowledge on the

environmental behavior of Di-o-cresyl phosphate, leveraging data from its parent compound,

TOCP, and other tricresyl phosphate (TCP) isomers where direct data for DOCP is limited.

Physical and Chemical Properties
The environmental partitioning and mobility of a chemical are largely governed by its physical

and chemical properties. While experimental data specifically for Di-o-cresyl phosphate is

scarce, the properties of the closely related tri-o-cresyl phosphate and other tricresyl phosphate

mixtures provide valuable insights. Organophosphate triesters are generally characterized by
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low water solubility and a preference for partitioning into organic phases, such as soil organic

matter and lipids in organisms.[3] Di-aryl phosphates, like DOCP, are expected to have higher

water solubility compared to their tri-aryl counterparts.[2]

Property
Di-o-cresyl
phosphate
(C₁₄H₁₅O₄P)

Tri-o-cresyl
phosphate
(C₂₁H₂₁O₄P)

Cresyl
diphenyl
phosphate
(CDPP)

Source

Molecular Weight

( g/mol )
278.24 368.37 340.3

ChemScene,

PubChem

LogP (Octanol-

Water Partition

Coefficient)

3.86 (calculated) ~5.11 4.51
ChemScene,

PubChem

Water Solubility

(mg/L at 25°C)

Data not

available

"sparingly

soluble"
2.4 [4],[5]

Vapor Pressure

(Pa at 25°C)

Data not

available
~1.6 x 10⁻⁵ 3.3 x 10⁻⁵ [6]

Henry's Law

Constant (Pa

m³/mol)

Data not

available

Data not

available

0.0047

(calculated)
[6]

Environmental Fate
The fate of Di-o-cresyl phosphate in the environment is determined by a combination of

transport and transformation processes, including degradation, partitioning, and

bioaccumulation.

Degradation
Degradation processes are critical in reducing the concentration and persistence of DOCP in

the environment. These can be broadly categorized into abiotic and biotic pathways.

Hydrolysis: The primary abiotic degradation pathway for organophosphate esters in aquatic

environments is hydrolysis. The rate of hydrolysis is pH-dependent, generally increasing under

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.researchgate.net/publication/391766120_Assessing_phosphate_sorption_by_soils_toward_resolving_the_issues
https://www.industrialchemicals.gov.au/sites/default/files/2023-06/EVA00104%20-%20Evaluation%20Statement%20-%2026%20June%202023.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/o-Cresyl-phosphate
https://www.researchgate.net/publication/51461641_Exposure_to_tri-o-cresyl_phosphate_in_jet_airplane_passengers
https://www.ibacon.com/your-study-type/chemistry/oecd-301310-ready-biodegradability-tests
https://www.ibacon.com/your-study-type/chemistry/oecd-301310-ready-biodegradability-tests
https://www.benchchem.com/product/b032854?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


alkaline conditions.[7] For tricresyl phosphates, the neutral hydrolysis half-life at pH 7 and 25°C

is estimated to be around one month.[7] The hydrolysis of tri-aryl phosphates leads to the

formation of di-aryl and mono-aryl phosphate esters.[2] Therefore, TOCP can hydrolyze to form

DOCP. The diaryl phosphate degradation products, like DOCP, appear to be more resistant to

further abiotic hydrolysis.[2]

Compound Condition Half-life Source

Tricresyl phosphate

(TCP)
pH 7, 25°C ~1 month [7]

Tri-m-cresyl

phosphate
pH 7, 25°C 1.8 years (estimated) [8]

Tri-p-cresyl phosphate pH 7, 27°C 319 days (estimated) [9]

Photodegradation: Direct photodegradation of tricresyl phosphates in water is not expected to

be a significant process as they do not absorb UV light at wavelengths greater than 290 nm.[9]

However, in the atmosphere, vapor-phase TCP can be degraded by reaction with

photochemically produced hydroxyl radicals, with an estimated half-life of about 26 hours.[7]

Biodegradation is a major pathway for the removal of tricresyl phosphates from the

environment. Studies have shown that TCP is readily biodegradable in sewage sludge, with a

half-life of approximately 7.5 hours, and can be up to 99% degraded within 24 hours.[7] In river

water, TCP is almost completely degraded within 5 days, with the ortho isomer degrading

slightly faster than the meta and para isomers.[7]

The biodegradation of tri-aryl phosphates typically proceeds through hydrolysis, mediated by

microbial enzymes, to form diaryl phosphates and the corresponding phenol.[10] A novel

microbial consortium has been shown to quickly degrade tri-o-cresyl phosphate, along with its

meta and para isomers, within 12 to 36 hours.[11] The primary metabolites of TOCP in

mammals include di-o-cresyl phosphate, o-cresol, and o-hydroxybenzoic acid.[12]
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Compound Environment Half-life Source

Tricresyl phosphate

(TCP)
Sewage sludge 7.5 hours [7]

Tri-p-cresyl phosphate Activated sludge 7.5 hours [13]

Tri-m-cresyl

phosphate
River sediment (25°C) 10.1 days PubChem

Tri-o-cresyl phosphate River water
Degraded faster than

m- and p- isomers
[7]

A proposed biotic degradation pathway for Tri-o-cresyl phosphate (TOCP) leading to Di-o-
cresyl phosphate (DOCP) and further breakdown products is illustrated below.

Biotic degradation pathway of TOCP.

Transport and Partitioning
The movement of DOCP between different environmental compartments (air, water, soil, and

sediment) is dictated by its physical and chemical properties.

Soil and Sediment: Due to their lipophilicity (high LogP), tricresyl phosphates are expected to

adsorb strongly to soil and sediment, making them relatively immobile in these compartments.

[7] The organic carbon-water partition coefficient (Koc) is a key parameter for predicting this

behavior. For TCP, the Koc is estimated to be high, indicating a strong affinity for the organic

fraction of soil and sediment.[14] The adsorption coefficient of TCP on marine sediment has

been measured to be 420.[15] This strong adsorption means that leaching into groundwater is

not expected to be a significant transport pathway.[7]

Parameter Value Source

Soil Adsorption Coefficient

(Koc) for TCP
4,720 L/kg (calculated) [14]

Adsorption Coefficient on

Marine Sediment for TCP
420 [15]
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Water: While having low water solubility, DOCP and other cresyl phosphates can be released

into aquatic environments.[2] In the water column, they are likely to partition to suspended

solids and eventually settle into the sediment.[7]

Air: The relatively low vapor pressure of tricresyl phosphates suggests that volatilization from

water and soil surfaces is not a major transport process.[4] However, they can be released to

the atmosphere and undergo long-range transport adsorbed to particulate matter.[2]

The following diagram illustrates the key environmental transport and partitioning processes for

Di-o-cresyl phosphate.
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Start

Prepare Mineral Medium
with Test Substance

Inoculate with Microorganisms

Incubate at Constant Temperature
with CO₂-free Air

Trap Evolved CO₂

28 days

Analyze Trapped CO₂

Calculate % Biodegradation

≥60% in 10-day window?

Readily Biodegradable
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Not Readily Biodegradable

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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